2,2-Bis(4-hydroxycyclohexyl)hexafluoropropane

• Molecular Formula: C15H22F6O2
• Molecular Weight: 348.32 g/mol
• IUPAC Name: 4-[1,1,1,3,3,3-hexafluoro-2-(4-hydroxycyclohexyl)propan-2-yl]cyclohexan-1-ol
• InChI: InChI=1S/C15H22F6O2/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10/h9-12,22-23H,1-8H2
• InChI Key: XBRXKVAMKXNNGX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(C2CCC(CC2)O)(C(F)(F)F)C(F)(F)F)O

Description

2,2-Bis(4-hydroxycyclohexyl)hexafluoropropane is a useful research compound. Its molecular formula is C15H22F6O2 and its molecular weight is 348.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a stainless steel autoclave were placed 500 g of 4,4'-(perfluoroisopropylidene)diphenol, 100 ml of isopropanol and 2 g of 5% ruthenium-carbon. The mixture was maintained at a temperature of 130° C. and a hydrogen pressure of 50 kg/cm2G for 40 minutes and then at 160° to 170° C. and a hydrogen pressure of 60 to 70 kg/cm2G for 40 minutes. After cooled to room temperature, the catalyst is filtered off and isopropanol was removed at a reduced pressure. The residue was recrystallized from toluene to obtain 290 g of 4,4'-(perfluoroisopropylidene)dicyclohexanol in the form of white solid.